1,2-Didecanoyl-sn-glycero-3-phosphocholine

• CAS No.: 3436-44-0
• Product Name: 1,2-Didecanoyl-sn-glycero-3-phosphocholine
• Molecular Formula: C28H56NO8P
• Molecular Weight: 565.7 g/mol
• IUPAC Name: [(2R)-2,3-di(decanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• Standard InChI: InChI=1S/C28H56NO8P/c1-6-8-10-12-14-16-18-20-27(30)34-24-26(25-36-38(32,33)35-23-22-29(3,4)5)37-28(31)21-19-17-15-13-11-9-7-2/h26H,6-25H2,1-5H3/t26-/m1/s1
• Standard InChIKey: MLKLDGSYMHFAOC-AREMUKBSSA-N
• Isomeric SMILES: CCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCC
• SMILES: CCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCC
• Canonical SMILES: CCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCC
• Description: Phosphatidylcholine species are a common class of phospholipids that comprise the mammalian cell membrane. 1,2-Didecanoyl PC is a synthetic, less hydrophobic phospholipid that has been found to be useful for enhancing the absorption of peptide drugs and hormones such as insulin. Thus, the bioavailability of intranasally applied human growth hormone is enhanced when coadministered with the absorption enhancer 1,2-didecanoyl PC.
• Synonyms: 1,2-dicapryl-sn-3-glycerophosphocholine; 1,2-dicapryl-sn-glycero-3-phosphocholine; 1,2-didecanoylphosphatidylcholine; 1,2-didecanoylphosphatidylcholine, (L)-isomer; dicaprylphosphatidylcholine; didecanoyl-L-alpha-phosphatidylcholine
• Reference: 1.Agerholm, C.,Bastholm, L.,Johansen, P.B., et al. Epithelial transport and bioavailability of intranasally administered human growth hormone formulated with the absorption enhancers didecanoyl-L-α-phosphatidylcholine and α-cyclodextrin in rabbits. Journa
• PubChem Compound: 16219892
• Last Modified: Nov 11 2021